Cas no 1116589-04-8 (N-(2,2,2-trifluoroethyl)cyclobutanamine hydrochloride)

N-(2,2,2-trifluoroethyl)cyclobutanamine hydrochloride structure
1116589-04-8 structure
Product Name:N-(2,2,2-trifluoroethyl)cyclobutanamine hydrochloride
CAS No:1116589-04-8
Molecular Formula:C6H11ClF3N
Molecular Weight:189.606451272964
CID:4572179
PubChem ID:71755465

N-(2,2,2-trifluoroethyl)cyclobutanamine hydrochloride Properties

Names and Identifiers

    • N-(2,2,2-trifluoroethyl)cyclobutanamine hydrochloride
    • N-(2,2,2-trifluoroethyl)cyclobutanamine;hydrochloride
    • Z1350606436
    • InChIKey: HRMVCAOWVABWFR-UHFFFAOYSA-N
    • Inchi: 1S/C6H10F3N.ClH/c7-6(8,9)4-10-5-2-1-3-5;/h5,10H,1-4H2;1H
    • SMILES: Cl.FC(CNC1CCC1)(F)F

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Rotatable Bond Count: 2
  • Heavy Atom Count: 11
  • Complexity: 106
  • Topological Polar Surface Area: 12

N-(2,2,2-trifluoroethyl)cyclobutanamine hydrochloride Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P019YSR-50mg
N-(2,2,2-trifluoroethyl)cyclobutanamine hydrochloride
1116589-04-8 95%
50mg
$275.00
A2B Chem LLC
AV43819-50mg
N-(2,2,2-trifluoroethyl)cyclobutanamine hydrochloride
1116589-04-8 95%
50mg
$263.00 2024-04-20
Advanced ChemBlocks
P49776-1g
N-(2,2,2-trifluoroethyl)cyclobutanamine hydrochloride
1116589-04-8 97%
1g
$920
Ambeed
A157511-1g
N-(2,2,2-trifluoroethyl)cyclobutanamine hydrochloride
1116589-04-8 95%
1g
$759.0
Enamine
EN300-100947-0.05g
N-(2,2,2-trifluoroethyl)cyclobutanamine hydrochloride
1116589-04-8 95%
0.05g
$216.0 2023-10-28
TRC
B642608-10mg
N-(2,2,2-Trifluoroethyl)cyclobutanamine Hydrochloride
1116589-04-8
10mg
$ 50.00 2022-04-02
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBTEN1357-1-100MG
N-(2,2,2-trifluoroethyl)cyclobutanamine hydrochloride
1116589-04-8 95%
100MG
¥ 831.00 2023-03-30
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1552451-500mg
N-(2,2,2-trifluoroethyl)cyclobutanamine hydrochloride
1116589-04-8 98%
500mg
¥6174.00

N-(2,2,2-trifluoroethyl)cyclobutanamine hydrochloride Related Literature

Recommended suppliers
Amadis Chemical Company Limited
(CAS:1116589-04-8)N-(2,2,2-trifluoroethyl)cyclobutanamine hydrochloride
A1028831
Purity:99%
Quantity:1g
Price($):683.0